6-Acetylquinoline
Cat. No. B1266891
M. Wt: 171.19 g/mol
InChI Key: GBYIZWZRYFGYDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[Br-:22].[CH2:17]1[O:18][CH2:19][CH2:20][CH2:21]1.[CH3:1][O:2][N:3]([C:4](=[O:5])[c:6]1[cH:7][c:8]2[cH:9][cH:10][cH:11][n:12][c:13]2[cH:14][cH:15]1)[CH3:16].[CH3:23][Mg+:24].[ClH:25]>>[C:4](=[O:5])([c:6]1[cH:7][c:8]2[cH:9][cH:10][cH:11][n:12][c:13]2[cH:14][cH:15]1)[CH3:17]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
|
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Smiles
|
[Br-]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
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Smiles
|
C1CCOC1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CON(C)C(=O)c1ccc2ncccc2c1
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
C[Mg+]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
Cl
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
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Smiles
|
CC(=O)c1ccc2ncccc2c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
